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Nitrocyclopentane Flammability & Hazard
Summary

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nitrocyclopentane

CAS No.: 2562-38-1

Cat. No.: S1896577

The quantitative data below summarizes the key flammability and hazard information for

nitrocyclopentane.
Parameter Value / Classification Notes
Flash Point 67 °C (152.6 °F) Closed cup method [1]
Physical State Liquid [1] -
Safety Combustible Liquid [1] -

Classification

GHS Hazard Eye Irrit. 2, Skin Irrit. 2, STOT SE 3[1] Causes eye and skin irritation. May
Statements cause respiratory irritation [1]
Target Organ Respiratory System [1] -

Recommended Eyeshields, Gloves, type ABEK -

PPE (EN214387) respirator filter [1]

Safety Protocols & Experimental Guidance
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For researchers handling nitrocyclopentane, adhere to these safety protocols to mitigate risks.

e Pre-Ventilation: Conduct all procedures involving nitrocyclopentane in a well-ventilated fume hood

to ensure vapors remain below hazardous concentrations [2].

e Leak Checks: Perform a leak test on your reactor system before starting any experiment. The

permissible leakage rate should be less than 0.5 bar/hour [2].

e Inert Atmosphere: For processes above the flash point or in closed systems, replace oxygen and air

with inert gases like nitrogen or argon to create an atmosphere that cannot support combustion [2].

e Equipment Certification: If explosive atmospheres cannot be prevented, use only equipment certified

for such environments (e.g., ATEX-certified equipment) [2].

e Eliminate Ignition Sources: Control all potential ignition sources, including static electricity,

electrical equipment, and hot surfaces [3]. Implement proper grounding and bonding for equipment

[3].

¢ Gas Detection: Install fixed gas detection systems for continuous monitoring. Set alarms to trigger at

20% of the LEL to allow time for preventative action [4].

e Personal Protective Equipment (PPE): Wear eyeshields, gloves, and respiratory protection as

indicated in the hazard summary [1].

o Spill Response: Have spill containment materials ready. For small spills, absorb with an appropriate

inert material and place in a labeled chemical waste container.

e Waste Disposal: Collect all waste containing nitrocyclopentane as hazardous chemical waste,

complying with institutional and local regulations.

Frequently Asked Questions (FAQ)

Q1: At what temperature does nitrocyclopentane become a fire hazard? Nitrocyclopentane becomes a
fire hazard when it is heated to or above its flash point of 67 °C (152.6 °F). At this temperature, it can

produce enough vapor to form an ignitable mixture with air [1].
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Q2: What is the first safety measure I should take when working with nitrocyclopentane on the lab
bench? The primary measure is to ensure adequate ventilation. Always work within a functioning fume

hood to prevent the accumulation of flammable vapors in the breathing zone and laboratory space [2].

Q3: My experiment requires heating nitrocyclopentane to 80°C. What special precautions are needed?
Heating above the flash point requires a closed system under an inert atmosphere, such as nitrogen

purging. This prevents the formation of a flammable mixture of nitrocyclopentane vapor and air [2].

Q4: What type of fire extinguisher should be available for a nitrocyclopentane fire? While the search
results do not specify the exact type, Class B fire extinguishers (for flammable liquids) are typically
appropriate. Consult your institution's fire safety or EHS department for the specific equipment required for

your lab.

Safety Workflow for Handling Nitrocyclopentane

The diagram below outlines the logical decision process for implementing safety measures when handling

Nitrocyclopentane.
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Start: Plan Experiment
with Nitrocyclopentane

Is process temperature
< 67°C (Flash Point)?

Yes No

Will process be heated
above 67°C or in closed system?

Work in open vessel

in a fume hood Yes No

Can explosive atmosphere
be ruled out with certainty?

Use closed system with

inert gas (N2) purging ves No

Implement ATEX-level protection:

Use standard lab equipment

and procedures Use certified equipment and

prepare explosion protection document

Proceed with Experiment

Click to download full resolution via product page

The most critical safety measure is to keep nitrocyclopentane well below its flash point of 67°C or to use

proper engineering controls like inert atmospheres when heating is necessary [2] [1].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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